1-phenyl-N-{[1-(pyrazolo[1,5-a]pyrimidin-2-ylcarbonyl)-3-piperidinyl]methyl}methanesulfonamide

• IUPAC Name: 1-phenyl-N-[[1-(pyrazolo[1,5-a]pyrimidine-2-carbonyl)piperidin-3-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C20H23N5O3S/c26-20(18-12-19-21-9-5-11-25(19)23-18)24-10-4-8-17(14-24)13-22-29(27,28)15-16-6-2-1-3-7-16/h1-3,5-7,9,11-12,17,22H,4,8,10,13-15H2
• InChI Key: ZQJOSIDENOZZOO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NN3C=CC=NC3=C2)CNS(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C20H23N5O3S
• Molecular Weight: 413.5 g/mol

Description

Pyrazolo[1,5-a]pyrimidines are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry. They have attracted a lot of attention in material science recently due to their significant photophysical properties.

Synthesis Analysis

Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyrimidines have tunable photophysical properties. They have been identified as strategic compounds for optical applications due to several key characteristics such as their simpler and greener synthetic methodology.

Future Directions

The current advances in the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.